![molecular formula C11H19Cl2FN4 B1489509 6-ethyl-5-fluoro-N-(piperidin-4-yl)pyrimidin-4-amine dihydrochloride CAS No. 2098129-27-0](/img/structure/B1489509.png)
6-ethyl-5-fluoro-N-(piperidin-4-yl)pyrimidin-4-amine dihydrochloride
Overview
Description
6-ethyl-5-fluoro-N-(piperidin-4-yl)pyrimidin-4-amine dihydrochloride (EFNPPDC) is a small molecule that has been studied for its potential applications in drug discovery. EFNPPDC is an amine derivative of pyrimidine, a heterocyclic compound with a five-membered ring. EFNPPDC has been studied for its ability to interact with proteins, receptors, and enzymes, making it a promising candidate for drug discovery.
Scientific Research Applications
Preclinical Pharmacology and Pharmacokinetics
Compounds with structural similarities to "6-ethyl-5-fluoro-N-(piperidin-4-yl)pyrimidin-4-amine dihydrochloride" have been explored for their pharmacological properties. For example, the study by Garner et al. (2015) on CERC‐301, a selective N‐methyl‐D‐aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist, demonstrates the potential of such compounds in developing treatments for major depressive disorder based on receptor occupancy to guide dose selection in clinical trials. The study highlights the importance of understanding the pharmacodynamic and pharmacokinetic properties for the successful translation of preclinical findings to clinical applications (Garner et al., 2015).
Neuroimaging Applications
Compounds with pyrimidine derivatives have also found applications in neuroimaging, aiding in the diagnosis and understanding of neurodegenerative diseases. Lohith et al. (2018) discussed the use of 18F-MK-6240, a PET tracer targeting neurofibrillary tangles (NFTs), demonstrating the compound's ability to differentiate between healthy and diseased brain tissues in Alzheimer's disease patients. This suggests that similar compounds could be used in developing diagnostic tools or exploring the pathophysiology of neurodegenerative conditions (Lohith et al., 2018).
Metabolism and Excretion Studies
The metabolism and excretion patterns of similar compounds provide valuable information for drug development, ensuring safety and efficacy. Renzulli et al. (2011) investigated the disposition of SB-649868, an orexin 1 and 2 receptor antagonist, revealing extensive metabolism and the roles of various metabolic pathways in humans. Such studies are crucial for identifying potential drug interactions, optimizing dosing regimens, and predicting side effects, thereby contributing to the safe use of pharmaceuticals (Renzulli et al., 2011).
properties
IUPAC Name |
6-ethyl-5-fluoro-N-piperidin-4-ylpyrimidin-4-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17FN4.2ClH/c1-2-9-10(12)11(15-7-14-9)16-8-3-5-13-6-4-8;;/h7-8,13H,2-6H2,1H3,(H,14,15,16);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBXFBBMSANCURL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)NC2CCNCC2)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19Cl2FN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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